methyl N-methoxy-N-propargyloxymethylcarbamate

• CAS No.: 186768-18-3
• Molecular Formula: C7H11NO4
• Molecular Weight: 173.17 g/mol
• IUPAC Name: methyl N-methoxy-N-(prop-2-ynoxymethyl)carbamate
• InChI: InChI=1S/C7H11NO4/c1-4-5-12-6-8(11-3)7(9)10-2/h1H,5-6H2,2-3H3
• InChI Key: MFCPYMHONKQSIB-UHFFFAOYSA-N
• SMILES: COC(=O)N(COCC#C)OC
• Synonyms: Carbamic acid, methoxy[(2-propynyloxy)methyl]-, methyl ester (9CI)

Description

Methyl N-methoxy-N-propargyloxymethylcarbamate, also known as this compound, is a useful research compound. Its molecular formula is C7H11NO4 and its molecular weight is 173.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.37 g of sodium hydride (60% in oil) was suspended in 10 ml of tetrahydrofuran, and 0.8 g of methyl N-methoxycarbamate and 0.96 g of chloromethylpropargyl ether were added thereto in this order while being cooled with ice. The mixture was heat-refluxed for 1 hour. After completion of the reaction, water was added to the reaction solution, and the mixture was extracted with ethyl acetate. The extract was dried, concentrated and purified by silica gel column chromatography to obtain 1.0 g of methyl N-methoxy-N-propargyloxymethylcarbamate.